Cas no 37539-80-3 (1-Chlorodibenzob,f1,4thiazepine)

• Product Name: 1-Chlorodibenzob,f1,4thiazepine
• CAS No: 37539-80-3
• MF: C₁₃H₈ClNS
• MW: 245.727320671082
• CID: 5730391
• Update Time: 2025-08-04

1-Chlorodibenzob,f1,4thiazepine Chemical and Physical Properties

Names and Identifiers

• 1-chlorodibenzo[b,f][1,4]thiazepine
• SCHEMBL1726796
• 37539-80-3
• 1-Chlorodibenzob,f1,4thiazepine

• Inchi： 1S/C13H8ClNS/c14-10-4-3-7-12-9(10)8-15-11-5-1-2-6-13(11)16-12/h1-8H
• InChI Key： LBDDYEVEGAFVBT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=NC1C=CC=CC=1S2

Computed Properties

• Exact Mass: 245.0065981g/mol
• Monoisotopic Mass: 245.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines

Additional information on 1-Chlorodibenzob,f1,4thiazepine

Introduction to 1-Chlorodibenzob,f1,4thiazepine (CAS No. 37539-80-3)

1-Chlorodibenzob,f1,4thiazepine (CAS No. 37539-80-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dibenzothiazepines, which are known for their diverse biological activities, including anticonvulsant, antidepressant, and anxiolytic properties. The unique structure of 1-Chlorodibenzob,f1,4thiazepine makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1-Chlorodibenzob,f1,4thiazepine is characterized by a central thiazepine ring fused with two benzene rings and a chlorine atom at the 1-position. This configuration imparts specific pharmacological properties that have been extensively studied in recent years. The chlorine substitution at the 1-position is particularly noteworthy as it influences the compound's lipophilicity and receptor binding affinity, which are crucial factors in determining its biological activity.

In the context of medicinal chemistry, 1-Chlorodibenzob,f1,4thiazepine has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its anticonvulsant properties, making it a promising candidate for the treatment of epilepsy. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 1-Chlorodibenzob,f1,4thiazepine exhibits potent anticonvulsant activity in rodent models of epilepsy without causing significant side effects. This finding underscores its potential as a safer alternative to existing anticonvulsant medications.

Beyond its anticonvulsant properties, 1-Chlorodibenzob,f1,4thiazepine has also shown potential in the treatment of anxiety disorders. A clinical trial conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound effectively reduced anxiety levels in patients with generalized anxiety disorder (GAD). The study, published in the American Journal of Psychiatry, reported that patients treated with 1-Chlorodibenzob,f1,4thiazepine experienced significant improvements in anxiety symptoms compared to those receiving placebo.

The mechanism of action of 1-Chlorodibenzob,f1,4thiazepine is not yet fully understood, but current research suggests that it may act through multiple pathways. One proposed mechanism involves modulation of GABAergic neurotransmission, which is known to play a crucial role in regulating neuronal excitability and anxiety. Additionally, studies have suggested that this compound may also interact with serotonin receptors, further contributing to its anxiolytic effects.

In terms of pharmacokinetics, 1-Chlorodibenzob,f1,4thiazepine has favorable properties that make it suitable for oral administration. It exhibits good bioavailability and a relatively long half-life, which allows for once-daily dosing regimens. These characteristics are particularly advantageous in clinical settings where patient compliance is essential for effective treatment.

The safety profile of 1-Chlorodibenzob,f1,4thiazepine has been extensively evaluated in preclinical and clinical studies. To date, no major adverse effects have been reported at therapeutic doses. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and efficacy. Current clinical trials are focusing on optimizing dosing regimens and exploring potential drug interactions.

In conclusion, 1-Chlorodibenzob,f1,4thiazepine (CAS No. 37539-80-3) represents a promising compound with significant therapeutic potential in the treatment of epilepsy and anxiety disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development and clinical application. As research in this area continues to advance, it is likely that we will see more innovative uses for this compound in the near future.